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Thermoplastic polyurethanes (TPUSs) are a versatile class of block copolymers known for their
exceptional combination of elasticity and processability. They are broadly categorized into two
main types based on the chemical nature of their soft segment: polyether-based TPUs and
polyester-based TPUs. This distinction in their chemical backbone leads to significant
differences in their mechanical properties and, consequently, their suitability for various
applications in research, drug development, and beyond. This guide provides an objective
comparison of the mechanical properties of these two TPU types, supported by experimental
data and detailed testing methodologies.

Quantitative Comparison of Mechanical Properties

The mechanical performance of polyether and polyester TPUs can be quantified through
various standard tests. The following table summarizes typical values for key mechanical
properties. It is important to note that these values can vary depending on the specific grade
and hardness of the material. The data presented here is compiled from technical datasheets
of representative commercial grades.
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Polyether TPU  Polyester TPU Polyester TPU
Mechanical (e.g., BASF (e.g., Lubrizol (e.g., Lubrizol
Test Standard
Property Elastollan® ESTANE® ESTANE®
1185 A) 58130) 58360)
Hardness (Shore
89 ~95 97 DIN ISO 7619-1
A)
_ DIN 53504-S2 /
Tensile Strength 35 MPa 52.0 MPa 33.0 MPa
ISO 37
Elongation at DIN 53504-S2 /
600% 510% 485%
Break ISO 37
95.0 kN/m 85.0 kN/m
, . DIN ISO 34-1Bb
Tear Strength 60 N/mm (equivalentto 95  (equivalent to 85
/ DIN 53515
N/mm) N/mm)
DIN I1SO 4649-A/
Abrasion Loss 35 mm3 Not specified 130 mms3
DIN 53516
Compression Set 25% (70h @ 46% (70h @
25% DIN ISO 815
(23°C/72h) 22°C) 22°C)
Compression Set
45% 55% 90% DIN ISO 815

(70°C/24h)

Disclaimer: The data presented is for representative grades and may not be directly
comparable due to variations in hardness and manufacturer-specific formulations.

Key Performance Differences

Polyester TPUs generally exhibit superior mechanical strength.[1][2] They typically have higher
tensile strength, tear strength, and abrasion resistance, making them ideal for applications
subjected to high wear and tear.[2][3] Their chemical resistance to oils and solvents is also a
notable advantage.[3]

Polyether TPUs, on the other hand, excel in environments with high moisture and low
temperatures.[3] They possess excellent hydrolysis resistance, meaning they are less prone to
degradation when exposed to water or high humidity. Furthermore, they maintain their flexibility
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at lower temperatures compared to their polyester counterparts and exhibit better resistance to
microbial attack.

Experimental Protocols

The mechanical properties of TPUs are determined using standardized experimental protocols
to ensure reproducibility and comparability of results. The most common standards are those
developed by the American Society for Testing and Materials (ASTM) and the International
Organization for Standardization (1SO).

Tensile Properties (Tensile Strength and Elongation at
Break)

Tensile properties are crucial for understanding a material's response to stretching forces. They
are typically measured according to ASTM D412 or ISO 37.

e Specimen Preparation: Test specimens are prepared in a "dumbbell” or "dog-bone" shape
from a molded sheet of the TPU material. The dimensions of the specimen are strictly
defined by the standard.

» Conditioning: The specimens are conditioned at a standard temperature (e.g., 23 + 2°C) and
relative humidity (e.g., 50 + 5%) for a specified period before testing to ensure consistency.

» Testing Procedure: The specimen is mounted in the grips of a universal testing machine
(UTM). The UTM pulls the specimen at a constant rate of extension (e.g., 500 mm/min) until
it fractures.

o Data Acquisition: During the test, the force applied and the corresponding elongation of the
specimen are continuously recorded.

o Calculation:

o Tensile Strength is calculated as the maximum force applied before rupture divided by the
initial cross-sectional area of the specimen.

o Elongation at Break is the percentage increase in the original length of the specimen at
the point of fracture.
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Tear Strength

Tear strength measures the resistance of a material to the propagation of a tear. Common test
methods include ASTM D624 and ISO 34-1.

e Specimen Preparation: Various specimen geometries can be used, such as angle, crescent,
or trouser-shaped, often with a pre-cut nick to initiate the tear.

» Conditioning: Similar to tensile testing, specimens are conditioned prior to the test.

o Testing Procedure: The specimen is clamped in a UTM, and the grips are separated at a
constant speed, causing the tear to propagate.

o Data Acquisition: The force required to propagate the tear is recorded.

o Calculation: Tear strength is typically expressed as the force per unit thickness of the
specimen (e.g., in N/mm or kN/m).

Visualizing the Structure-Property Relationship

The fundamental chemical differences between polyether and polyester TPUs dictate their
mechanical behavior. This relationship can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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